1-(4-isopropylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-5-methyl-1-(4-propan-2-ylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H22N4O2/c1-13(2)15-5-9-17(10-6-15)24-14(3)19(22-23-24)20(25)21-16-7-11-18(26-4)12-8-16/h5-13H,1-4H3,(H,21,25)
• InChI Key: ZUTISKWEUDXHRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)C(C)C)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

1-(4-isopropylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Triazole derivatives have been widely explored for their antimicrobial properties. For instance, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and tested them for antimicrobial activities. Their findings indicated that some of these compounds exhibited good or moderate activities against tested microorganisms, suggesting the potential of triazole derivatives, including compounds similar to "1-(4-isopropylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide," for antimicrobial research (Bektaş et al., 2007).

Anti-Inflammatory Activity and Ulcerogenicity

Another significant area of application is in the investigation of anti-inflammatory activities. Abdel-Aziz et al. (2014) synthesized a series of novel 1-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxamides and evaluated their anti-inflammatory activity. The study highlighted that these compounds showed remarkable anti-inflammatory activity with low incidence of gastric ulceration, indicating the potential of similar compounds for anti-inflammatory research and drug development (Abdel-Aziz et al., 2014).

Antitumor Activities

The triazole core structure is also notable for its antitumor properties. For example, Stevens et al. (1984) discussed the synthesis of 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, showcasing curative activity against L-1210 and P388 leukemia. This highlights the potential of compounds with similar structural features for antitumor research, suggesting that "1-(4-isopropylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" could be investigated for similar activities (Stevens et al., 1984).